![molecular formula C14H20N2O3 B2941132 2-(2-Cyclohexylethoxy)-4-nitrophenylamine CAS No. 928202-27-1](/img/structure/B2941132.png)
2-(2-Cyclohexylethoxy)-4-nitrophenylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(2-Cyclohexylethoxy)-4-nitrophenylamine” is a chemical compound that plays an important role in atmospheric chemistry . It’s a derivative of 4-(2-Cyclohexylethoxy)aniline . The compound is related to 1-Alkoxy and its cyclohexyl substituted variants .
Synthesis Analysis
The synthesis of this compound involves the photolysis of cyclohexylmethyl and 2-cyclohexylethyl nitrites . A series of radiosensitisers with 4-(2-Cyclohexylethoxy)aniline core have been designed .Molecular Structure Analysis
The molecular structure of “2-(2-Cyclohexylethoxy)-4-nitrophenylamine” has been studied using LIF excitation spectrum following photolysis of cyclohexylmethyl and 2-cyclohexylethyl nitrites . The spectrum was assigned preliminarily to G 1 G 2 and G 1 G′ 2 conformers of 2-cyclohexylethoxy .Chemical Reactions Analysis
The chemical reactions involving “2-(2-Cyclohexylethoxy)-4-nitrophenylamine” are important in atmospheric chemistry . The compound is formed as a result of the oxidation of alkanes, including cycloalkanes .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for the study of “2-(2-Cyclohexylethoxy)-4-nitrophenylamine” could involve further spectroscopic and conformational studies to monitor these species and help to understand the reaction mechanism in the atmosphere . Additionally, modulation of the Nrf2 pathway (inhibitors/activators) may represent a promising therapeutic strategy to counteract oxidative stress and inflammation in cancers and neurodegenerative diseases .
properties
IUPAC Name |
2-(2-cyclohexylethoxy)-4-nitroaniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c15-13-7-6-12(16(17)18)10-14(13)19-9-8-11-4-2-1-3-5-11/h6-7,10-11H,1-5,8-9,15H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQMOCWSVXXFORJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCOC2=C(C=CC(=C2)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Cyclohexylethoxy)-4-nitrophenylamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.